Cas no 2138125-73-0 (4-bromo-2-cyclohexyl-1H-imidazole-5-sulfonamide)

• Product Name: 4-bromo-2-cyclohexyl-1H-imidazole-5-sulfonamide
• CAS No: 2138125-73-0
• MF: C₉H₁₄BrN₃O₂S
• MW: 308.195359706879
• CID: 6264092
• PubChem ID: 165498386
• Update Time: 2025-05-24

4-bromo-2-cyclohexyl-1H-imidazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1159843
• 4-bromo-2-cyclohexyl-1H-imidazole-5-sulfonamide
• 2138125-73-0

• Inchi： 1S/C9H14BrN3O2S/c10-7-9(16(11,14)15)13-8(12-7)6-4-2-1-3-5-6/h6H,1-5H2,(H,12,13)(H2,11,14,15)
• InChI Key： LKFALDOBRVLDAI-UHFFFAOYSA-N
• SMILES： BrC1=C(NC(C2CCCCC2)=N1)S(N)(=O)=O

Computed Properties

• Exact Mass: 306.99901g/mol
• Monoisotopic Mass: 306.99901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 97.2Ų

Additional information on 4-bromo-2-cyclohexyl-1H-imidazole-5-sulfonamide

Recent Advances in the Study of 4-bromo-2-cyclohexyl-1H-imidazole-5-sulfonamide (CAS: 2138125-73-0)

4-bromo-2-cyclohexyl-1H-imidazole-5-sulfonamide (CAS: 2138125-73-0) is a novel sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique imidazole-sulfonamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a lead compound for drug development. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and therapeutic relevance.

The synthesis of 4-bromo-2-cyclohexyl-1H-imidazole-5-sulfonamide involves a multi-step process that includes the bromination of the imidazole ring and subsequent sulfonamide formation. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological studies. Structural analysis via X-ray crystallography and NMR spectroscopy has confirmed the compound's stability and unique conformational properties, which are critical for its interaction with biological targets.

In terms of biological activity, 4-bromo-2-cyclohexyl-1H-imidazole-5-sulfonamide has demonstrated inhibitory effects on several enzymes, including carbonic anhydrases and protein kinases. These enzymes are implicated in various pathological conditions, such as cancer, glaucoma, and neurodegenerative diseases. Preliminary in vitro studies have shown that the compound exhibits selective inhibition, with IC50 values in the low micromolar range, suggesting its potential as a therapeutic agent. Furthermore, molecular docking studies have revealed key interactions between the compound and the active sites of target enzymes, providing insights into its mechanism of action.

Recent in vivo studies have further explored the pharmacokinetic and pharmacodynamic properties of 4-bromo-2-cyclohexyl-1H-imidazole-5-sulfonamide. The compound has shown favorable bioavailability and tissue distribution profiles in animal models, with minimal off-target effects. These findings underscore its potential for further development as a drug candidate. Additionally, structure-activity relationship (SAR) studies have identified key modifications that could enhance its efficacy and reduce potential toxicity, paving the way for the design of next-generation derivatives.

Despite these promising results, challenges remain in the clinical translation of 4-bromo-2-cyclohexyl-1H-imidazole-5-sulfonamide. Issues such as metabolic stability, solubility, and potential drug-drug interactions need to be addressed in future studies. Ongoing research is also exploring its application in combination therapies and as a tool compound for probing biological pathways. Collaborative efforts between academia and industry are expected to accelerate the development of this compound and its derivatives.

In conclusion, 4-bromo-2-cyclohexyl-1H-imidazole-5-sulfonamide (CAS: 2138125-73-0) represents a promising scaffold for drug discovery, with demonstrated efficacy in modulating enzymatic activity and potential therapeutic applications. Continued research into its synthesis, biological activity, and pharmacokinetic properties will be essential for realizing its full potential in the clinic. This compound exemplifies the intersection of chemical biology and medicinal chemistry, highlighting the importance of innovative molecular design in addressing unmet medical needs.